Cas no 199479-25-9 (1-(6-chloropyridin-3-yl)-1,2,3,4-tetrahydroisoquinoline)
199479-25-9 structure
Product Name:1-(6-chloropyridin-3-yl)-1,2,3,4-tetrahydroisoquinoline
CAS No:199479-25-9
MF:C14H13ClN2
MW:244.719422101974
CID:2120297
PubChem ID:54343518
Update Time:2025-04-21
1-(6-chloropyridin-3-yl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-chloropyridin-3-yl)-1,2,3,4-tetrahydroisoquinoline
- SCHEMBL3066069
- DA-08544
- 199479-25-9
- UAQAYIXOQIUPGF-UHFFFAOYSA-N
-
- Inchi: 1S/C14H13ClN2/c15-13-6-5-11(9-17-13)14-12-4-2-1-3-10(12)7-8-16-14/h1-6,9,14,16H,7-8H2
- InChI Key: UAQAYIXOQIUPGF-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=N1)C1C2C=CC=CC=2CCN1
Computed Properties
- Exact Mass: 244.0767261Da
- Monoisotopic Mass: 244.0767261Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 24.9Ų
1-(6-chloropyridin-3-yl)-1,2,3,4-tetrahydroisoquinoline Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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